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Compound of Interest

Compound Name: N-Boc-L-Methionine sulfoximine

Cat. No.: B8186194

Get Quote

Executive Summary
N-Boc-L-Methionine sulfoximine (N-Boc-MSO) is a protected derivative of L-Methionine

sulfoximine (MSO), a potent and irreversible inhibitor of Glutamine Synthetase (GS). While

MSO itself is a critical tool in neurobiology and metabolic research for inducing experimental

epilepsy and studying nitrogen metabolism, the N-Boc protected form serves a distinct role as a

specialized building block in synthetic medicinal chemistry and solid-phase peptide synthesis

(SPPS).

The tert-butyloxycarbonyl (Boc) group on the

-amine renders the molecule lipophilic and chemically orthogonal, allowing researchers to
incorporate the sulfoximine moiety—a bioisostere of the sulfone and a transition-state mimic—
into complex peptide backbones without premature side reactions. This guide details the
physicochemical properties, synthesis pathways, and experimental applications of N-Boc-MSO.

Chemical Identity & Structural Analysis[1][2]
Nomenclature and Identifiers[1]
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IUPAC Name: (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-(S-

methylsulfonimidoyl)butanoic acid

Common Name: N-alpha-t-Boc-L-Methionine sulfoximine

Molecular Formula:

Molecular Weight: 280.34 g/mol

SMILES:CC(C)(C)OC(=O)N(=N)=O)C(=O)O

Key Functional Groups:

-Amine Protection:tert-Butyloxycarbonyl (Boc) (Acid-labile).[1]

Sulfoximine Center: Chiral sulfur (

), consisting of a sulfinyl oxygen and an imino nitrogen (

).

Carboxylic Acid: Free for coupling or esterification.

Stereochemistry
N-Boc-L-Methionine sulfoximine possesses two chiral centers:

-Carbon: Fixed in the (S)-configuration (L-isomer) derived from the L-Methionine precursor.

Sulfur Atom: The sulfoximine sulfur is chiral. Unless stereoselectively synthesized, the

product typically exists as a mixture of diastereomers: (2S, S_S)-N-Boc-MSO and (2S, S_R)-

N-Boc-MSO.

Note: The biological activity of MSO is driven primarily by the (

)-isomer at the sulfur center, which mimics the tetrahedral transition state of glutamate
phosphorylation.

Physicochemical Properties Table
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Property Value / Description

Appearance White to off-white crystalline powder

Solubility

Soluble in organic solvents (Methanol, DCM,

DMF, DMSO); Low water solubility compared to

free MSO.

Melting Point
115–120 °C (Typical for Boc-amino acid

derivatives)

Stability
Stable at -20°C. Hygroscopic. Sensitive to

strong acids (removes Boc).

pKa (Predicted) Carboxyl: ~3.8 | Sulfoximine NH: ~9.5

Synthesis & Production Protocols
The synthesis of N-Boc-MSO is non-trivial due to the need to introduce the nitrogen onto the

sulfur atom (imidation) while preserving the chiral integrity of the amino acid backbone.

Primary Synthesis Route: Metal-Catalyzed Nitrene
Transfer
This method uses a protected L-Methionine precursor and transfers a nitrogen species to the

sulfur.

Reagents:

Substrate: N-Boc-L-Methionine (commercially available).

Nitrene Source: Ammonium carbamate or O-(2,4-dinitrophenyl)hydroxylamine (DPH).

Oxidant/Catalyst: PhI(OAc)

(PIDA) or Rhodium(II) acetate dimer [Rh

(OAc)

].
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Solvent: Methanol (MeOH).[2]

Protocol (Step-by-Step):

Preparation: Dissolve N-Boc-L-Methionine (1.0 eq) in MeOH (0.1 M concentration).

Addition: Add Ammonium carbamate (1.5 eq) and PhI(OAc)

(1.2 eq).

Reaction: Stir at room temperature for 3–6 hours. The reaction proceeds via an in situ

generated iodinane intermediate that facilitates nitrene transfer to the sulfur.

Quenching: Remove solvent under reduced pressure.

Purification: The crude N-Boc-MSO is purified via flash column chromatography

(DCM:MeOH gradient).

Yield: Typically 60–80%.

Visualization: Synthesis Workflow
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Figure 1: One-pot oxidative imidation of N-Boc-L-Methionine to N-Boc-L-Methionine
Sulfoximine.

Mechanism of Action & Biological Relevance[2][5][7]
While N-Boc-MSO is the reagent form, its biological relevance lies in its deprotected active

metabolite, L-Methionine Sulfoximine (MSO).
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Mechanism: Suicide Inhibition of Glutamine Synthetase
MSO acts as a transition-state analogue.[3] Glutamine Synthetase (GS) normally catalyzes the

conversion of Glutamate + ATP + NH

Glutamine + ADP + Pi.[4]

Binding: MSO binds to the glutamate site of GS.

Phosphorylation: GS phosphorylates the sulfoximine nitrogen (mimicking the

-phosphate transfer to glutamate).

Irreversible Locking: The resulting MSO-Phosphate binds tightly to the active site, effectively

"locking" the enzyme and preventing further turnover.

The Role of the Boc-Group
The N-Boc group renders the molecule biologically inactive against GS in its protected state

because the bulky lipophilic group prevents entry into the enzyme's active site.

Prodrug Potential: N-Boc-MSO can be used as a prodrug strategy to improve cellular

permeability, relying on intracellular esterases or acidic microenvironments to liberate the

active MSO.

Peptide Incorporation: It allows the "warhead" (sulfoximine) to be inserted into peptide-based

drugs targeting specific tissues, reducing systemic toxicity associated with free MSO.

Visualization: GS Inhibition Pathway
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Figure 2: Mechanism of irreversible inhibition of Glutamine Synthetase by MSO.

Applications in Drug Discovery & Peptide Synthesis
Solid-Phase Peptide Synthesis (SPPS)
N-Boc-MSO is compatible with Boc-chemistry SPPS.

Coupling: Standard carbodiimide (DCC/DIC) or phosphonium (PyBOP) coupling reagents

can be used to attach the carboxyl group to the resin or growing peptide chain.

Deprotection: The Boc group is removed with Trifluoroacetic acid (TFA).[5]

Critical Note: The sulfoximine nitrogen is nucleophilic. During TFA deprotection, it is

generally stable, but care must be taken if strong alkylating agents are present in the

cleavage cocktail.

Bioorthogonal Chemistry
Recent research utilizes the sulfoximine nitrogen (
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) as a handle for further functionalization.[2][6]

N-Arylation: The free sulfoximine nitrogen can undergo copper-catalyzed cross-coupling with

aryl boronic acids (Chan-Lam coupling) to create N-functionalized sulfoximines within a

peptide chain. This allows for the creation of diverse libraries of GS inhibitors or structural

probes.

Handling, Stability & Safety
Storage Protocol

Temperature: Store at -20°C for long-term stability.

Atmosphere: Store under inert gas (Argon or Nitrogen) to prevent moisture absorption.

Container: Amber glass vials to protect from light (though not strictly photo-labile, it is good

practice for sulfur compounds).

Safety Hazards
Toxicity: While N-Boc-MSO is less toxic than free MSO due to lower bioavailability/activity, it

should be handled as a potential neurotoxin. Free MSO causes convulsions by depleting

brain glutamine.

PPE: Wear nitrile gloves, safety goggles, and use a fume hood to avoid inhalation of dust.

First Aid: In case of contact, wash with copious water. If inhaled, move to fresh air

immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. peptide.com [peptide.com]

2. Direct formation and site-selective elaboration of methionine sulfoximine in polypeptides -
PMC [pmc.ncbi.nlm.nih.gov]

3. Methionine sulfoximine - Wikipedia [en.wikipedia.org]

4. Inhibition of human glutamine synthetase by L-methionine-S,R-sulfoximine – relevance to
the treatment of neurological diseases - PMC [pmc.ncbi.nlm.nih.gov]

5. peptide.com [peptide.com]

6. researchgate.net [researchgate.net]

7. Effect of Methionine Sulfoximine and Methionine Sulfone on Glutamate Synthesis in
Klebsiella aerogenes - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [N-Boc-L-Methionine Sulfoximine: Technical Guide &
Application Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8186194/docs#n-boc-l-methionine-sulfoximine-
technical-guide-application-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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